Cas no 530113-21-4 (L-Isovaline, 3-hydroxy-3-methyl- (9CI))

• Product Name: L-Isovaline, 3-hydroxy-3-methyl- (9CI)
• CAS No: 530113-21-4
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 937827
• PubChem ID: 45086660
• Update Time: 2025-04-19

L-Isovaline, 3-hydroxy-3-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Isovaline, 3-hydroxy-3-methyl- (9CI)
• (2R)-2-amino-3-hydroxy-2,3-dimethylbutanoic acid
• 3-Hydroxy-3-methyl-D-isovaline
• DTXSID50665926
• 530113-21-4

• Inchi： 1S/C6H13NO3/c1-5(2,10)6(3,7)4(8)9/h10H,7H2,1-3H3,(H,8,9)/t6-/m0/s1
• InChI Key： XRTPVBDGIHBVJI-LURJTMIESA-N
• SMILES： OC(C)(C)[C@@](C(=O)O)(C)N

Computed Properties

• Exact Mass: 147.08954328g/mol
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 83.6Ų